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Compound of Interest

Compound Name: 3-Hydroxyphenylacetic acid

Cat. No.: B016583 Get Quote

Essential Safety and Handling Guide for 3-
Hydroxyphenylacetic Acid
This guide provides immediate, essential safety and logistical information for handling 3-
Hydroxyphenylacetic acid in a laboratory setting. It is intended for researchers, scientists,

and drug development professionals to ensure safe operational procedures and proper

disposal.

Hazard Identification and Classification
3-Hydroxyphenylacetic acid is classified as a hazardous substance. All personnel handling

this chemical must be aware of its potential risks.[1][2]

Hazard Classification GHS Code Description

Skin Irritation H315 Causes skin irritation.[1][2]

Eye Irritation H319
Causes serious eye irritation.

[1]

Specific Target Organ Toxicity H335
May cause respiratory

irritation.
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The following personal protective equipment is mandatory when handling 3-
Hydroxyphenylacetic acid to minimize exposure and ensure personal safety.

Equipment Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

dust, preventing serious eye

irritation.

Hand Protection Protective gloves (e.g., nitrile).
Prevents skin contact and

subsequent irritation.

Respiratory Protection
Use a dust mask (e.g., N95) or

work in a well-ventilated area.

Avoids inhalation of dust which

can cause respiratory tract

irritation.

Body Protection
Laboratory coat and

appropriate protective clothing.

Protects skin from accidental

spills.

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Ensure an eyewash station and safety shower are readily accessible.

Work in a well-ventilated area, such as a chemical fume hood, especially when handling the

solid form to avoid dust inhalation.

Keep the container tightly closed when not in use.

2. Handling the Solid:

Avoid breathing dust.

Weigh the required amount of 3-Hydroxyphenylacetic acid carefully to minimize dust

generation.

If creating a solution, slowly add the solid to the solvent to prevent splashing. 3-
Hydroxyphenylacetic acid is soluble in organic solvents like ethanol and DMSO, and in
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aqueous buffers such as PBS (pH 7.2) at approximately 5 mg/ml.

3. In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek immediate medical attention.

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing. If skin irritation occurs, get medical advice.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if you feel unwell.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and drink plenty of water. Never

give anything by mouth to an unconscious person. Seek immediate medical attention.

Disposal Plan
Chemical Waste: Dispose of 3-Hydroxyphenylacetic acid and any contaminated materials

as hazardous waste. It must not be disposed of with household garbage. Do not allow the

product to reach the sewage system.

Contaminated PPE: Used gloves, lab coats, and other disposable protective equipment

should be collected in a designated hazardous waste container.

Regulatory Compliance: All disposal must be carried out in accordance with local, regional,

and national environmental regulations.

Workflow for Safe Handling of 3-
Hydroxyphenylacetic Acid

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b016583?utm_src=pdf-body
https://www.benchchem.com/product/b016583?utm_src=pdf-body
https://www.benchchem.com/product/b016583?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling of 3-Hydroxyphenylacetic Acid

Preparation
- Verify fume hood function

- Locate safety shower/eyewash
- Don appropriate PPE

Weighing Solid
- Use an analytical balance
- Minimize dust generation

Solution Preparation
- Add solid to solvent slowly

- Stir to dissolve

Experimentation
- Conduct experiment in fume hood

- Avoid skin/eye contact

Waste Collection
- Segregate solid and liquid waste

- Collect contaminated PPE

Decontamination
- Clean work surfaces

- Wash hands thoroughly

Post-Experiment

Emergency Response
(In case of spill or exposure)

Waste Disposal
- Label waste containers clearly

- Follow institutional disposal protocol

Click to download full resolution via product page

Caption: Procedural workflow for handling 3-Hydroxyphenylacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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